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Compound of Interest

Compound Name: Tetrachlorocatechol

Cat. No.: B074200

Essential Safety and Handling Guide for
Tetrachlorocatechol

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Tetrachlorocatechol (CAS No. 1198-55-6). The following procedures
are designed for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Chemical and Hazard Data

Tetrachlorocatechol is a corrosive and irritant compound that is harmful if swallowed and
causes serious eye damage.[1][2] It is also classified as very toxic to aquatic life.[1] Adherence
to stringent safety protocols is mandatory when handling this chemical.

Table 1: Physical, Chemical, and Hazard Properties of Tetrachlorocatechol
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Property Value Source(s)
Molecular Formula CeH2ClaO2 [1112]
Molecular Weight 247.89 g/mol [2][3]
Appearance Off-White Solid [3]

Melting Point 193-195 °C [21[3114]

GHS Hazard Statements

H302: Harmful if swallowed

[2131(4]

H318: Causes serious eye

[21[3][4]
damage
H400: Very toxic to aquatic life [11121[3]
Signal Word Danger

[2](3]

Storage Class Code

11 (Combustible Solids)

[2]14]

WGK (Water Hazard Class)

3 (Highly hazardous for water)

[2](3]

Operational Plan: Handling and Storage

A systematic approach to handling Tetrachlorocatechol is crucial to minimize exposure and
ensure a safe laboratory environment.

o Engineering Controls: All operations involving Tetrachlorocatechol must be conducted in a
certified chemical fume hood.[5]

o Emergency Equipment: Verify that a safety shower and an eyewash station are unobstructed
and fully operational before beginning any work.[5]

o Gather Materials: Prepare all necessary equipment, reagents, and waste containers in
advance to minimize movement and handling time.

e Inspect PPE: Thoroughly inspect all Personal Protective Equipment (PPE) for any signs of
damage or degradation before use.[5]

The following PPE is mandatory when handling Tetrachlorocatechol.
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Table 2: Personal Protective Equipment for Tetrachlorocatechol

Protection Type

Equipment Specification

Source(s)

Eye and Face

Chemical safety goggles and a

full-face shield are required to
protect against dust and

potential splashes.

[415](6]

Hand

Chemically resistant gauntlet
gloves (e.g., Butyl rubber,
Neoprene, Nitrile rubber)
extending up the forearm.
Inspect gloves for integrity
before each use. Never wear

leather or fabric gloves.

(516718l

Respiratory

A minimum of a NIOSH-
approved N95 dust mask is
required.[2][4] For procedures
with a higher risk of
aerosolization, a half-face
respirator with a combination
organic vapor/acid gas/HEPA
filter is recommended.

Body

A standard lab coat is required

for all procedures. For
operations with a significant

risk of contamination, wear

chemical-resistant coveralls or

a disposable protective suit

(e.g., Tyvek).

e Grounding: When transferring the solid, ground equipment to prevent static discharge.

¢ Avoid Dust Formation: Handle Tetrachlorocatechol carefully to avoid generating dust.
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» Weighing: If weighing the solid, do so within the chemical fume hood in a tared, sealed
container.

e Solution Preparation: When preparing solutions, slowly add the solid to the solvent to
prevent splashing.

e Post-Handling: After handling, thoroughly wash hands and forearms with soap and water. Do
not eat, drink, or smoke in the laboratory area.

o Store containers in a cool, dry, dark, and well-ventilated area.[3]

o Keep containers tightly sealed and away from incompatible materials such as strong
oxidizing agents.[5]

o Store in a location designated for combustible solids.[2][4]

Emergency Procedures

Immediate and appropriate action during an emergency is critical to mitigate harm.

Evacuate: Immediately alert others and evacuate the immediate spill area.
 Isolate: Close doors to the affected area to prevent the spread of dust.[9]
o Protect: Do not re-enter without appropriate PPE, including respiratory protection.

o Containment: If the spill is small, cover it with a compatible absorbent material (e.g.,
vermiculite, sand). Avoid raising dust.

e Cleanup: Carefully sweep or scoop the contained material into a designated, labeled
hazardous waste container.[5]

o Decontaminate: Clean the spill area with a suitable solvent, followed by a thorough wash
with soap and water.[5]

» Ventilate: Allow the area to ventilate thoroughly before resuming work.
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Exposure Route

Immediate Action

Source(s)

Skin Contact

Immediately remove all
contaminated clothing. Flush
the affected skin with copious
amounts of water for at least
15 minutes, using a safety
shower if necessary. Wash the
area thoroughly with soap and
water. Seek medical attention

if irritation develops or persists.

[516]€]

Eye Contact

Immediately flush the eyes
with large amounts of water for
at least 15 minutes at an
eyewash station, occasionally
lifting the upper and lower
eyelids to ensure complete
rinsing.[5][9] Seek immediate

medical attention.

[5]E6]€]

Inhalation

Move the affected individual to
fresh air immediately. If
breathing has stopped, provide
artificial respiration. Seek

immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting.
Rinse the mouth thoroughly
with water. If the person is
conscious, have them drink
one or two glasses of water to
dilute the chemical. Seek
immediate medical attention.
Call a poison control center for

guidance.

[51110][11]

Disposal Plan
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All waste containing Tetrachlorocatechol must be treated as hazardous waste.

Waste Collection: All contaminated materials, including disposable PPE, absorbent materials
from spills, and empty or partially used containers, must be collected in a designated,
sealed, and clearly labeled hazardous waste container.[5]

Container Management: Ensure the waste container is compatible with the chemical and is
kept closed except when adding waste.

Labeling: The waste container must be labeled "Hazardous Waste" and include the chemical
name "Tetrachlorocatechol.”

Regulatory Compliance: Disposal must be conducted through a licensed hazardous waste
disposal facility, in strict accordance with all local, state, and federal regulations.[12] Never
pour Tetrachlorocatechol waste down the drain or dispose of it with regular laboratory
trash.[12]

Workflow Visualization

The following diagram illustrates the standard operational workflow for safely handling

Tetrachlorocatechol.

Caption: Workflow for safe handling of Tetrachlorocatechol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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